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Compound of Interest

Compound Name: Manganese glycinate

CAS No.: 14281-77-7

Cat. No.: B241168 Get Quote

Executive Summary: The Chelate Challenge
Manganese glycinate (Manganese bisglycinate chelate, CAS: 14281-77-7) presents a unique

disposal challenge compared to inorganic manganese salts. As a Senior Application Scientist, I

often see laboratories mishandle this compound because they underestimate its bioavailability.

Unlike manganese oxide (MnO), which is relatively inert, manganese glycinate is engineered

for stability and rapid biological uptake. This same stability means it persists in aquatic

environments and can bypass standard biological defense mechanisms if inhaled. Do not treat

this merely as "dust."[1][2] Treat it as a bioactive heavy metal vector.

This guide provides a self-validating workflow for the containment, deactivation, and disposal of

manganese glycinate, ensuring compliance with US EPA standards and exceeding ACGIH

safety recommendations.

Critical Risk Assessment
Before initiating disposal, you must understand the specific hazards that dictate our protocol

choices.
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Hazard Category Specific Risk Operational Implication

Neurotoxicity

Manganism: Chronic inhalation

leads to Parkinsonian

symptoms. The chelated form

may cross the blood-brain

barrier more efficiently than

ionic Mn.

Zero-Dust Mandate: No dry

sweeping. HEPA vacuum or

wet-wiping only.

Regulatory Status

RCRA: Not P or U listed, but

often regulated as "Heavy

Metal Waste" due to state-

specific toxicity characteristics

(e.g., California Title 22).

Conservative Classification:

Always tag as "Hazardous

Waste - Manganese

Compounds" rather than

general solid waste.

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.

Zero-Discharge: Absolutely no

drain disposal, even for dilute

solutions.

Chemical Stability

Stable at neutral pH (6-8);

sparingly soluble/unstable at

pH < 2 [1].

Cleaning Protocol: Rinse

glassware with neutral

detergent before acid washing

to prevent precipitation of the

ligand complex.

Decision Matrix: Disposal Workflow
The following logic gate ensures you select the correct waste stream based on the physical

state and concentration of the material.
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Manganese Glycinate Waste

Physical State?

Solid / Powder Aqueous Solution

Solid Hazardous Waste
(Tag: Mn Compounds)

Double Bag

Concentration > 1 ppm?

Liquid Heavy Metal Waste
(pH 6-8 preferred)

Yes (Standard) Drain Disposal
(ONLY if POTW Permit allows)

No (Rare Exception)

Safe Default
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Figure 1: Operational decision tree for segregating manganese glycinate waste streams. Note

that "Drain Disposal" is technically possible for trace amounts under specific permits but is

discouraged as a best practice.

Detailed Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated Solids)
Applicability: Expired reagents, spill cleanup debris, contaminated weighing boats.
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PPE Selection:

Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder

>100g.

Dermal: Nitrile gloves (0.11mm thickness). Manganese glycinate is not corrosive, but

skin absorption is a potential route for chelates.

Containment:

Do not dump loose powder into a general carboy.

Place the material inside a clear polyethylene bag (primary containment).

Seal the bag with tape or a zip tie.

Place the sealed bag into the Solid Hazardous Waste Drum (Secondary containment).

Labeling:

Must Read: "Hazardous Waste - Solid."[2]

Constituents: "Manganese Glycinate (Trace Heavy Metals)."

Hazard Checkbox: Toxic.

Protocol B: Aqueous Waste (Stock Solutions & Mother Liquors)
Applicability: Experimental byproducts, dissolved stock solutions.

Scientific Context: Unlike simple salts (e.g., MnCl₂), manganese glycinate stability is pH-

dependent.[3] It is highly soluble at neutral pH but can precipitate or dissociate in strong acids

[1]. Therefore, do not acidify this waste stream immediately as you might with standard metals,

as it may cause unexpected precipitation of the glycine ligand, clogging waste containers.

Collection:

Pour waste into a High-Density Polyethylene (HDPE) carboy.
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pH Management: Maintain pH between 6.0 and 8.0. Do not mix with strong acid waste

streams (like Aqua Regia or Piranha etch) to avoid exothermic degradation of the organic

ligand.

Segregation:

Keep separate from "Organic Solvents" (halogenated/non-halogenated).

Label as "Aqueous Waste - Heavy Metals (Manganese)."

Deactivation (Optional - Only if required by EHS):

If you must lower the Mn concentration before pickup, raising the pH > 10 with NaOH will

eventually precipitate Manganese Hydroxide (Mn(OH)₂), but the glycine chelate fights this

reaction.

Recommendation: Do not attempt onsite chemical deactivation. The chelate strength

requires advanced oxidation to break, which introduces unnecessary risk. Ship as liquid

waste.

Spill Management & Decontamination
The "Wet Method" Rule: Never dry sweep manganese glycinate. The particle size is often fine

enough to become airborne, posing an immediate inhalation risk (OSHA PEL Ceiling: 5 mg/m³;

ACGIH TLV is significantly lower at 0.02 mg/m³ for respirable fraction) [2, 3].

1. Alert & Isolate 2. Don PPE
(Resp + Nitrile)

3. Cover with
Wet Paper Towels

4. Scoop Slurry
into Bag

5. Final Wipe
(Soap + Water)

Click to download full resolution via product page

Figure 2: The "Wet Method" prevents aerosolization of neurotoxic manganese dust.

Step-by-Step Cleanup:

Isolate: Mark a 3-meter radius around the spill.
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Dampen: Gently lay paper towels soaked in water (or a specific heavy metal

decontamination solution) over the powder. Do not pour water directly on the powder, which

spreads it.

Removal: Scoop the wet slurry into a plastic bag.

Surface Finish: Wipe the area with a standard laboratory detergent. Acid washing is

generally unnecessary for the glycinate form and may damage surfaces; warm soapy water

is effective due to the chelate's solubility at neutral pH.

Regulatory Compliance & Shipping
When preparing the waste manifest for your disposal contractor (e.g., Clean Harbors, Veolia),

use the following data to ensure "Cradle-to-Grave" tracking integrity.

Parameter Value / Code Notes

DOT Proper Shipping Name

Environmentally hazardous

substance, solid, n.o.s.

(Manganese Glycinate)

Use UN 3077 for solids; UN

3082 for liquids.

Hazard Class 9
Miscellaneous Hazardous

Material.

Packing Group III Low danger.[3]

RCRA Waste Code None (Federal)

Mn is not P/U listed. Check

state codes (e.g., CA uses

code 181 for inorganic solid

waste containing metals).

Reportable Quantity (RQ) N/A

No federal RQ for Mn-

Glycinate specifically, but spills

>1 lb should be reported to

internal EHS.

Expert Insight: While federal RCRA regulations might technically allow small amounts of

manganese in general trash (if TCLP limits aren't exceeded), ethical scientific practice
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demands segregation. Manganese accumulation in municipal landfills contributes to leachate

toxicity. Always use the hazardous waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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